(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-5-phenylpent-1-enyl]cyclopentyl]-N,N-dimethylhept-5-enamide

• IUPAC Name: (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-5-phenylpent-1-enyl]cyclopentyl]-N,N-dimethylhept-5-enamide
• InChI: InChI=1S/C25H37NO4/c1-26(2)25(30)13-9-4-3-8-12-21-22(24(29)18-23(21)28)17-16-20(27)15-14-19-10-6-5-7-11-19/h3,5-8,10-11,16-17,20-24,27-29H,4,9,12-15,18H2,1-2H3/b8-3-,17-16+/t20-,21+,22+,23-,24+/m0/s1
• InChI Key: BISWUUSSYMZAQK-FTOWTWDKSA-N
• Canonical SMILES: CN(C)C(=O)CCCC=CCC1C(CC(C1C=CC(CCC2=CC=CC=C2)O)O)O
• Isomeric SMILES: CN(C)C(=O)CCC/C=C\C[C@H]1[C@H](C[C@H]([C@@H]1/C=C/[C@H](CCC2=CC=CC=C2)O)O)O
• Molecular Formula: C25H37NO4
• Molecular Weight: 415.6 g/mol

Description

17-phenyl trinor Prostaglandin F2α dimethyl amide is an isomer of 17-phenyl trinor prostaglandin F2α ethyl amide.

Scientific Research Applications

Stereocontrol in Organic Synthesis

This compound has been utilized in the synthesis of complex organic molecules, demonstrating significant stereocontrol. For instance, Fleming and Lawrence (1998) detailed its application in the synthesis of (–)-tetrahydrolipstatin, a notable achievement in stereochemistry (Fleming & Lawrence, 1998).

Synthesis of Alkaloids

Padwa et al. (2003) explored its use in synthesizing jamtine, a putative alkaloid. The study highlights its role in tandem Pummerer/Mannich cyclization, crucial for constructing complex alkaloid structures (Padwa et al., 2003).

Antiglaucoma Agent Impurity Characterization

Jaggavarapu et al. (2020) focused on the isolation and characterization of this compound as an impurity in Tafluprost, an antiglaucoma agent. Their work involved docking studies and highlighted its potential biological activity (Jaggavarapu et al., 2020).

Biomimetic Synthesis of Clausena Alkaloids

Yang et al. (2007) applied this compound in the biomimetic synthesis of Clausena alkaloids, showcasing its role in efficient and stereoselective reactions (Yang et al., 2007).

Total Synthesis of Mappicine Ketone

Kato et al. (2003) utilized this compound in the total synthesis of mappicine ketone, demonstrating its versatility in complex organic syntheses (Kato et al., 2003).

Biological Activity Studies

Ahmed (2017) described its reaction with different nucleophiles, leading to compounds with notable anti-inflammatory and antimicrobial activities (Ahmed, 2017).

Diarylheptanoids Synthesis

Ma et al. (2004) used this compound in the synthesis of diarylheptanoids from Zingiber officinale rhizomes, furthering our understanding of natural product synthesis (Ma et al., 2004).